![molecular formula C21H25BN2O5S B2926152 6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one CAS No. 1445993-89-4](/img/structure/B2926152.png)
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([CH:6]=[CH:7][C:8]=1[O:9][C:10]1[CH:15]=[CH:14][C:13]([F:16])=[CH:12][C:11]=1[F:17])[NH2:5].[CH3:18][N:19]1[CH:24]=[C:23](B2OC(C)(C)C(C)(C)O2)[C:22]2[CH:34]=[CH:35][N:36]([S:37]([C:40]3[CH:46]=[CH:45][C:43]([CH3:44])=[CH:42][CH:41]=3)(=[O:39])=[O:38])[C:21]=2[C:20]1=[O:47].CC12CC3(C)P(C4C=CC=CC=4)C(C)(CC(C)(O3)O1)O2.P([O-])([O-])([O-])=O.[K+].[K+].[K+]>O1CCOCC1.O.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[NH2:5][C:4]1[CH:6]=[CH:7][C:8]([O:9][C:10]2[CH:15]=[CH:14][C:13]([F:16])=[CH:12][C:11]=2[F:17])=[C:2]([C:23]2[C:22]3[CH:34]=[CH:35][N:36]([S:37]([C:40]4[CH:46]=[CH:45][C:43]([CH3:44])=[CH:42][CH:41]=4)(=[O:39])=[O:38])[C:21]=3[C:20](=[O:47])[N:19]([CH3:18])[CH:24]=2)[CH:3]=1 |f:3.4.5.6,9.10.11.12.13|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC=1C=C(N)C=CC1OC1=C(C=C(C=C1)F)F
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Name
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Quantity
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3.85 g
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Type
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reactant
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Smiles
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CN1C(C2=C(C(=C1)B1OC(C(O1)(C)C)(C)C)C=CN2S(=O)(=O)C2=CC=C(C)C=C2)=O
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Name
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Quantity
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0.399 g
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Type
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reactant
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Smiles
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CC12OC3(OC(P(C(O1)(C3)C)C3=CC=CC=C3)(C2)C)C
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Name
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Quantity
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6.19 g
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Type
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reactant
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Smiles
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P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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12.5 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0.321 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was degassed
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Type
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ADDITION
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Details
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back-filled with nitrogen several times
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Type
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TEMPERATURE
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Details
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cooled to ambient temperature
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Type
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CUSTOM
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Details
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The reaction mixture was partitioned between water and ethyl acetate
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with additional ethyl acetate three times
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by flash column chromatography (silica gel, 60% ethyl acetate/hexanes)
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Name
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Type
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product
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Smiles
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NC=1C=CC(=C(C1)C=1C2=C(C(N(C1)C)=O)N(C=C2)S(=O)(=O)C2=CC=C(C)C=C2)OC2=C(C=C(C=C2)F)F
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.4 g | |
| YIELD: PERCENTYIELD | 72.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.3% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
